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For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-α-Funebrene is a naturally occurring sesquiterpene hydrocarbon with the molecular formula

C₁₅H₂₄ and a molecular weight of 204.35 g/mol .[1][2][3] This bicyclic compound is a

constituent of the essential oils of various plants, most notably Cupressus funebris (Chinese

Weeping Cypress). Its structural elucidation and characterization are primarily achieved

through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide

provides a comprehensive overview of the available spectroscopic data for (+)-α-Funebrene

and detailed experimental protocols for its analysis.

Spectroscopic Data
The definitive identification and structural confirmation of (+)-α-Funebrene rely on the careful

analysis of its spectroscopic data. While a complete, publicly available dataset with full peak

assignments for ¹H NMR, ¹³C NMR, and IR spectra is not readily found in a single

comprehensive source, the following tables summarize the key expected and reported data.

Mass Spectrometry (MS)
Mass spectrometry provides crucial information about the molecular weight and fragmentation

pattern of (+)-α-Funebrene.
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Table 1: Mass Spectrometry Data for (+)-α-Funebrene[1]

Parameter Value

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol

Molecular Ion (M⁺) m/z 204

The mass spectrum is characterized by a prominent molecular ion peak at a mass-to-charge

ratio (m/z) of 204.[1] The fragmentation pattern is consistent with other sesquiterpenes, often

showing losses of methyl (CH₃) and other alkyl fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the detailed structural analysis of (+)-α-

Funebrene, providing information about the carbon and hydrogen framework.

¹H NMR Spectroscopy

The ¹H NMR spectrum of (+)-α-Funebrene is expected to show signals in the olefinic, aliphatic,

and methyl regions, characteristic of its sesquiterpene structure. Specific chemical shifts and

coupling constants are essential for assigning the protons to their respective positions in the

molecule.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on all 15 carbon atoms in the (+)-α-Funebrene

molecule, including the quaternary carbons, methines, methylenes, and methyl groups. The

chemical shifts are indicative of the electronic environment of each carbon atom.

Note:Detailed, experimentally verified and fully assigned ¹H and ¹³C NMR data for (+)-α-

Funebrene is not consistently available in publicly accessible literature. The characterization of

this compound typically relies on comparison with data from closely related sesquiterpenes and

2D NMR experiments for unambiguous assignment.

Infrared (IR) Spectroscopy
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The IR spectrum of (+)-α-Funebrene, a hydrocarbon, is expected to be relatively simple,

dominated by C-H and C-C bond vibrations.

Table 2: Predicted Infrared (IR) Spectroscopy Data for (+)-α-Funebrene

Wavenumber (cm⁻¹) Vibration Type Functional Group

~3080 - 3010 C-H stretch =C-H (alkene)

~2960 - 2850 C-H stretch -C-H (alkane)

~1640 C=C stretch Alkene

~1465 C-H bend -CH₂-

~1375 C-H bend -CH₃

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of (+)-α-Funebrene,

typical for sesquiterpene compounds.

Sample Preparation
A pure sample of (+)-α-Funebrene is required for accurate spectroscopic analysis. Isolation

from essential oils is typically achieved using chromatographic techniques such as column

chromatography or preparative gas chromatography.

NMR Spectroscopy
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended

for optimal resolution.

Solvent: Deuterated chloroform (CDCl₃) is a common solvent for non-polar compounds like

(+)-α-Funebrene.

Concentration: A concentration of 5-10 mg of the sample in 0.5-0.7 mL of deuterated solvent

is typically used.

¹H NMR Acquisition:
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A standard pulse sequence (e.g., zg30) is used.

The spectral width should be set to cover the expected range of proton chemical shifts

(e.g., 0-10 ppm).

A sufficient number of scans (e.g., 16-64) should be acquired to achieve a good signal-to-

noise ratio.

The relaxation delay (d1) should be set to at least 1 second.

¹³C NMR Acquisition:

A proton-decoupled pulse sequence (e.g., zgpg30) is typically used to simplify the

spectrum.

The spectral width should encompass the full range of carbon chemical shifts (e.g., 0-200

ppm).

A larger number of scans (e.g., 1024 or more) is required due to the lower natural

abundance of ¹³C.

DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and

DEPT-135) are recommended to differentiate between CH, CH₂, and CH₃ groups.

2D NMR Experiments: To unambiguously assign the structure, a suite of 2D NMR

experiments should be performed, including:

COSY (Correlation Spectroscopy): To identify proton-proton couplings.

HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons

and carbons.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon

couplings, which is crucial for connecting different parts of the molecule.

Infrared (IR) Spectroscopy
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
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Sample Preparation:

Neat Liquid: A drop of the purified liquid sample can be placed between two salt plates

(e.g., NaCl or KBr).

Solution: A dilute solution of the sample in a suitable solvent (e.g., CCl₄) can be prepared

and placed in a liquid cell.

Acquisition: The spectrum is typically recorded in the mid-infrared range (4000-400 cm⁻¹). A

background spectrum of the salt plates or solvent is recorded and subtracted from the

sample spectrum.

Mass Spectrometry (MS)
Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) is the

preferred method for analyzing volatile compounds like (+)-α-Funebrene.

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms or HP-5ms) is typically used.

Carrier Gas: Helium or Hydrogen.

Temperature Program: A temperature gradient is used to separate the components of the

essential oil. A typical program might start at 60°C and ramp up to 240°C.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

Mass Range: The mass analyzer is typically scanned over a range of m/z 40-400.

Identification: The identification of (+)-α-Funebrene is confirmed by comparing its mass

spectrum and retention index with those of an authentic standard or with data from spectral

libraries (e.g., NIST, Wiley).

Logical Workflow for Spectroscopic Analysis
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The following diagram illustrates the logical workflow for the spectroscopic identification and

characterization of a natural product like (+)-α-Funebrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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